molecular formula C36H75ClSn B8756933 Chlorotridodecylstannane CAS No. 5827-57-6

Chlorotridodecylstannane

Cat. No. B8756933
CAS RN: 5827-57-6
M. Wt: 662.1 g/mol
InChI Key: QMUWWEYTBMDCKJ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chlorotridodecylstannane is a useful research compound. Its molecular formula is C36H75ClSn and its molecular weight is 662.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality Chlorotridodecylstannane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Chlorotridodecylstannane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5827-57-6

Product Name

Chlorotridodecylstannane

Molecular Formula

C36H75ClSn

Molecular Weight

662.1 g/mol

IUPAC Name

chloro(tridodecyl)stannane

InChI

InChI=1S/3C12H25.ClH.Sn/c3*1-3-5-7-9-11-12-10-8-6-4-2;;/h3*1,3-12H2,2H3;1H;/q;;;;+1/p-1

InChI Key

QMUWWEYTBMDCKJ-UHFFFAOYSA-M

Canonical SMILES

CCCCCCCCCCCC[Sn](CCCCCCCCCCCC)(CCCCCCCCCCCC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 500 ml four-necked flask was charged with 95.0 g of n-butyl tri-n-dodecyltin, 36.4 g of tin tetrachloride and 150 ml of n-heptane, and they were reacted at 40° to 50° C. for 1 hour. After the reaction, the reaction mixture was washed three times with 100 ml of 10% aqueous solution of hydrochloric acid to remove mono-n-butyltin trichloride. The organic layer was dried with anhydrous magnesium sulfate, and concentrated to afford 89.3 g of tri-n-dodecyltin chloride having a purity of 97.2% as an oily substance (m.p. 30° to 32° C.).
Name
n-butyl tri-n-dodecyltin
Quantity
95 g
Type
reactant
Reaction Step One
Quantity
36.4 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.